Cas no 2309449-85-0 (2-(9H-Fluoren-9-ylmethylamino)-3-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-2-yl]propanoic acid)

• Product Name: 2-(9H-Fluoren-9-ylmethylamino)-3-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-2-yl]propanoic acid
• CAS No: 2309449-85-0
• MF: C₂₇H₃₄N₂O₄
• MW: 450.569867610931
• CID: 6308379
• PubChem ID: 138991130
• Update Time: 2025-05-25

2-(9H-Fluoren-9-ylmethylamino)-3-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-2-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-[(tert-butoxy)carbonyl]piperidin-2-yl}-2-{[(9H-fluoren-9-yl)methyl]amino}propanoic acid
• 2-(9H-Fluoren-9-ylmethylamino)-3-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-2-yl]propanoic acid
• EN300-6758736
• 2309449-85-0

• Inchi： 1S/C27H34N2O4/c1-27(2,3)33-26(32)29-15-9-8-10-18(29)16-24(25(30)31)28-17-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h4-7,11-14,18,23-24,28H,8-10,15-17H2,1-3H3,(H,30,31)
• InChI Key： HCSJILRQHAVDKI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1CC(C(=O)O)NCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 450.25185757g/mol
• Monoisotopic Mass: 450.25185757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-(9H-Fluoren-9-ylmethylamino)-3-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-2-yl]propanoic acid

Research Brief on 2-(9H-Fluoren-9-ylmethylamino)-3-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-2-yl]propanoic acid (CAS: 2309449-85-0)

In recent years, the compound 2-(9H-Fluoren-9-ylmethylamino)-3-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-2-yl]propanoic acid (CAS: 2309449-85-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates. The presence of both fluorenylmethyl and piperidine moieties, along with a tert-butoxycarbonyl (Boc) protecting group, makes it a versatile intermediate in organic synthesis and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of this compound, aiming to enhance its stability, bioavailability, and pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for 2309449-85-0, utilizing solid-phase peptide synthesis (SPPS) techniques. The study reported a high yield (85%) and purity (>98%), which is critical for its application in drug discovery pipelines. The researchers also highlighted the compound's role as a key intermediate in the synthesis of protease inhibitors, which are increasingly relevant in the treatment of viral infections and cancer.

Another significant advancement was reported in a preprint from Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its binding affinity to specific enzymatic targets. Molecular docking studies revealed that 2309449-85-0 exhibits strong interactions with the active site of cathepsin B, a protease implicated in tumor metastasis and inflammatory diseases. These findings suggest its potential as a scaffold for developing targeted therapies, though further in vivo studies are required to validate these observations.

In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology tools. A 2024 study published in ACS Chemical Biology demonstrated its application as a fluorescent probe for tracking intracellular protein-protein interactions. The fluorenylmethyl group's inherent fluorescence properties, combined with the compound's ability to penetrate cell membranes, make it a valuable tool for real-time imaging and diagnostics. This dual functionality underscores its versatility beyond traditional drug development.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of 2309449-85-0. Issues such as scalability of synthesis, metabolic stability, and potential off-target effects need to be addressed. Collaborative efforts between academia and industry are underway to overcome these hurdles, with several patents filed in the past year for improved synthetic methodologies and derivative compounds. The ongoing research highlights the compound's growing importance in the pharmaceutical landscape.

In conclusion, 2-(9H-Fluoren-9-ylmethylamino)-3-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-2-yl]propanoic acid (CAS: 2309449-85-0) represents a compelling area of research with multifaceted applications. Its structural complexity and functional diversity position it as a valuable asset in drug discovery, chemical biology, and diagnostic tools. Future studies should focus on optimizing its pharmacokinetic profile and exploring its efficacy in preclinical models to unlock its full therapeutic potential.